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Compound of Interest

Compound Name: Methyl chlorosulfonate

Cat. No.: B042958

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl chlorosulfonate (CHsCIOsS) is a highly reactive and versatile reagent in organic
synthesis, primarily utilized for its potent methylating and sulfonylating capabilities. Its unique
structure, featuring both a labile methyl group and a reactive chlorosulfonyl moiety, allows for
the efficient introduction of methyl and sulfonyl groups into a wide range of organic molecules.
This technical guide provides an in-depth overview of the physicochemical properties, core
reactivity, synthetic applications, and experimental considerations of methyl chlorosulfonate.
Detailed experimental protocols, quantitative data, and safety guidelines are presented to
facilitate its effective and safe use in research and development, particularly within the
pharmaceutical and agrochemical industries.

Physicochemical and Spectroscopic Data

Methyl chlorosulfonate is a colorless to yellowish liquid with a pungent odor.[1] It is known for
its high reactivity, especially towards nucleophiles, and its sensitivity to moisture.[2] Below is a
summary of its key physical, chemical, and spectroscopic properties.

Table 1: Physicochemical and Toxicity Data for Methyl Chlorosulfonate
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Property Value Reference(s)
CAS Number 812-01-1 [3]
Molecular Formula CHsCIOsS [3]
Molecular Weight 130.55 g/mol [3]
Appearance Colorless to yellowish liquid [1]
Odor Pungent [2]
Density 1.557 g/cm3 [3]
Melting Point -70 °C [3]
Boiling Point 132 °C [3]
Flash Point 34°C [3]

Soluble in alcohol, chloroform,
Solubility carbon tetrachloride; [2]

Decomposes in water.

Highly toxic by ingestion and
inhalation; strong irritant to skin
o and eyes.[2] Suspected
Toxicity Summary ] - [11[2]
carcinogen.[1] No specific
LD50 data is readily available.

[1]

Table 2: Spectroscopic Data for Methyl Chlorosulfonate
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Spectrum Type Characteristic Peaks Reference(s)

Predicted singlet for the methyl
1H NMR [3]
(CHs3) protons.

Predicted single resonance for
13C NMR [3]
the methyl (CHs) carbon.

Strong absorptions expected
for S=0 stretching (approx.

IR g (app 4]
1120-1160 cm~1) and C-H

bending (approx. 1450 cm™1).

Core Reactivity and Synthetic Pathways

The utility of methyl chlorosulfonate stems from two primary modes of reactivity: acting as an
electrophilic methyl source or as a precursor for sulfonation. Nucleophilic attack can occur at
either the methyl carbon, displacing the chlorosulfate anion, or at the sulfur atom, displacing
the chloride ion.
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Starting Material

Methyl Chlorosulfonate
(CHs0SO0:Cl)

Attack at CHs Attack at SO2

Reaction Path

Pathway A: Pathway B:

Methylation Sulfonylation

Product Classes

Methylated Products Sulfonated Products
(REGIE) (R-SO2-RY)
AICOEOZ)PHhenOI ......... Methyl Ether
(R-OH) (R-OCHs)

ClREORDRH Methylated Amine
N (R2NCH?3)

Amine
(R2NH)

Methyl Ester

(R-COOCHs)

Carboxylic Acid
(R-COOH)
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Reactants

Displacement of CI~ | Intermediate Formation Product
CHs0SO:Cl || by Amine | __________________ Rearrangement or

\H Sulfamoyl Chloride I Further Reaction Sulfonamide
.................... 1 (Intermediate) ! (R2NSO20CHs)

Primary/Secondary | 1
Amine (Rz2NH)

Handling Methyl
Chlorosulfonate

Wear Full PPE:
- Gloves (Butyl)
- Goggles & Face Shield
- Lab Coat

Work in Certified
Chemical Fume Hood

Store in Cool, Dry Place :
Away from Water Spill Occurs Personnel Exposure Procedure Complete

Absorb with Inert Material Administer First Aid
(e.g., Vermiculite) (Flush Area, Fresh Air)
\ 4
Dispose as Seek Immediate
Hazardous Waste Medical Attention
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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